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Introduction

(4R)-Hept-2-en-4-ol is a chiral secondary allylic alcohol. Its structure, featuring a hydroxyl
group on a stereocenter and a carbon-carbon double bond, makes it a potentially interesting
chiral building block in organic synthesis. This document provides a summary of its known
physical and chemical properties. It is important to note that while computed data for this
molecule is available, experimentally verified data is scarce in publicly accessible literature.

Physical and Chemical Properties

The physical and chemical properties of (4R)-Hept-2-en-4-ol are summarized below. The
majority of the quantitative data is derived from computational models.[1]

Table 1: General and Computed Physical Properties of (4R)-Hept-2-en-4-ol
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Property Value Source
Molecular Formula C7H140 PubChem[1]
Molecular Weight 114.19 g/mol PubChem[1]
IUPAC Name (4R)-hept-2-en-4-ol PubChem[1]
CAS Number 821785-01-7 PubChem[1]
XLogP3-AA (logP) 1.7 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 114.104465066 Da PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]
Complexity 66.8 PubChem[1]

Note: Experimental values for properties such as boiling point, melting point, density, and
solubility for (4R)-Hept-2-en-4-ol are not readily available in the surveyed literature. Data for
other isomers, such as hept-4-en-2-ol, should not be assumed to be transferable.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
(4R)-Hept-2-en-4-ol are not available in the public domain based on the conducted search.

General synthetic strategies for chiral allylic alcohols often involve asymmetric synthesis or
resolution of a racemic mixture. Common methods for purification of such alcohols include flash
column chromatography and, for volatile compounds, preparative gas chromatography.
Analytical techniques would typically involve NMR spectroscopy for structural elucidation, mass
spectrometry for molecular weight confirmation, and chiral chromatography (GC or HPLC) to
determine enantiomeric purity.
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Biological Activity and Signaling Pathways

As of the latest search, there is no publicly available information on the biological activity,
pharmacological properties, or involvement of (4R)-Hept-2-en-4-ol in any signaling pathways.

Mandatory Visualizations

Due to the lack of information regarding signaling pathways, experimental workflows, or
defined logical relationships involving (4R)-Hept-2-en-4-ol in the surveyed literature, no
diagrams can be generated at this time. A placeholder is provided below to indicate where such
a diagram would be placed if the relevant information becomes available.

No caption is provided as no diagram could be generated based on available data.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
information provided is based on computed data and a survey of publicly available scientific
literature. The absence of experimental data and biological activity information highlights a
knowledge gap for this specific chemical entity. Researchers should exercise caution and verify
any information through experimental means.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14214003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14214003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

